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Compound of Interest

Compound Name: AMP-PNP tetralithium

Cat. No.: B11927768

Stability of AMP-PNP Tetralithium Hydrate: A
Technical Guide

An In-depth Examination of the Physical and Chemical Stability of Adenylyl-imidodiphosphate
Tetralithium Salt Hydrate for Researchers and Drug Development Professionals.

Adenylyl-imidodiphosphate (AMP-PNP) is a non-hydrolyzable analog of adenosine
triphosphate (ATP) widely employed in biochemical and pharmacological research. Its
resistance to enzymatic cleavage allows for the study of ATP-dependent processes by trapping
enzymes in an ATP-bound state. However, the utility of AMP-PNP is contingent on its stability
under various experimental and storage conditions. This technical guide provides a
comprehensive overview of the physical and chemical stability of AMP-PNP tetralithium salt
hydrate, offering critical data and methodologies for its effective use.

Physical and Chemical Properties

AMP-PNP tetralithium salt hydrate is a white to off-white solid. Its core structure features a P-
N-P linkage in place of the P-O-P linkage found in the 3 and y phosphates of ATP, rendering it
resistant to hydrolysis by most ATPases.

Table 1: Physical Properties of AMP-PNP Tetralithium
Salt Hydrate

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b11927768?utm_src=pdf-interest
https://www.benchchem.com/product/b11927768?utm_src=pdf-body
https://www.benchchem.com/product/b11927768?utm_src=pdf-body
https://www.benchchem.com/product/b11927768?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11927768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C10H13LisN6O12P3 - XxH20 Sigma-Aldrich
] 529.93 g/mol (anhydrous ) ]
Molecular Weight ) Sigma-Aldrich
basis)

Appearance White to off-white solid MedChemExpress
Melting Point >225°C (with decomposition) ChemicalBook
Solubility Soluble in water (50 mg/mL) Sigma-Aldrich

259 nm (in 0.1 M phosphate ) )
Amax Sigma-Aldrich
buffer, pH 7.0)

o o 15.4 mM~icm~1 at 259 nm (pH ) )
Molar Extinction Coefficient (g) 7.0) Sigma-Aldrich

Chemical Stability

The chemical stability of AMP-PNP is influenced by several factors, most notably pH,
temperature, and the presence of divalent cations.

pH Stability

AMP-PNP is highly susceptible to hydrolysis under acidic conditions. The phosphoramidate
bond (P-N) is unstable at low pH, leading to rapid degradation into a phosphoramidate and
inorganic phosphate.[1]

Table 2: Solution Stability of AMP-PNP Tetralithium Salt
Hydrate
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Condition

Observation

Source

Acidic pH

Very unstable; rapidly
hydrolyzes.

Sigma-Aldrich

Neutral pH (7.0), 37°C

Spontaneous, non-enzymatic
hydrolysis rate constant of
0.07 h~1.

Schuurmans Stekhoven et al.,
1983

Neutral pH (7.0), 21°C

Spontaneous, non-enzymatic
hydrolysis rate constant of
0.006 h—1.

Schuurmans Stekhoven et al.,
1983

Neutral pH (7.0), 0°C

Spontaneous, non-enzymatic
hydrolysis rate constant of
0.0006 h—1.

Schuurmans Stekhoven et al.,
1983

-20°C Agueous Solution

Stable for up to 3 months.

Calbiochem

-70°C Agueous Solution

Approximately 5% hydrolysis
observed after 6 months.

Sigma-Aldrich

Presence of excess Mg?+

The Mg-AMP-PNP complex is
virtually stable to spontaneous
hydrolysis at 37°C.

Schuurmans Stekhoven et al.,
1983

Thermal Stability

The solid form of AMP-PNP tetralithium salt hydrate exhibits good thermal stability,

decomposing at temperatures above 225°C. For long-term storage, freezing is recommended.

Table 3: Recommended Storage and Handling
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Storage )
Form Duration Notes Source
Temperature
Keep dry and
Solid -20°C At least 1 year protected from Hypermol
light.
Aliquot to avoid
Aqueous Stock MedChemExpres
) -20°C Up to 1 month freeze-thaw
Solution S
cycles.
Recommended
Aqueous Stock ] )
] -70°C Up to 3 months for longer-term Sigma-Aldrich
Solution ]
solution storage.
Ensure the
Aqueous Stock solution is sealed MedChemExpres
) -80°C Up to 6 months
Solution to prevent s

moisture uptake.

Experimental Protocols

Accurate assessment of AMP-PNP stability requires robust analytical methods. High-
Performance Liquid Chromatography (HPLC) is the most common technique for quantifying
AMP-PNP and its degradation products.

HPLC Method for Stability Analysis

This protocol is adapted from established methods for the analysis of adenosine phosphates.

Objective: To separate and quantify AMP-PNP and its primary hydrolysis product, adenylyl
phosphoramidate.

Instrumentation:
o HPLC system with a UV detector

o Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 um particle size)
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Reagents:

e Mobile Phase A: 0.1 M Potassium dihydrogen phosphate (KH2POa4), pH adjusted to 6.0 with
KOH.

» Mobile Phase B: 100% Methanol

o AMP-PNP tetralithium salt hydrate standard
o Perchloric acid (for sample quenching)

o Potassium hydroxide (for neutralization)
Procedure:

e Sample Preparation:

[¢]

Incubate AMP-PNP solution under the desired stress condition (e.g., specific pH,
temperature).

o At designated time points, withdraw an aliquot and quench the degradation reaction by
adding an equal volume of cold 0.6 M perchloric acid.

o Neutralize the sample with potassium hydroxide.

o Centrifuge to remove the potassium perchlorate precipitate.

o Filter the supernatant through a 0.22 um filter before injection.
o Chromatographic Conditions:

Flow Rate: 1.0 mL/min

[¢]

[e]

Detection Wavelength: 259 nm

(¢]

Injection Volume: 20 pL

[¢]

Gradient Elution:
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0-5 min: 100% Mobile Phase A

5-15 min: Linear gradient to 80% A, 20% B

15-20 min: Hold at 80% A, 20% B

20-25 min: Return to 100% A and re-equilibrate

e Quantification:
o Generate a standard curve using known concentrations of AMP-PNP.

o Calculate the percentage of remaining AMP-PNP at each time point relative to the initial
concentration.

Visualizations
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Caption: Hydrolysis of AMP-PNP yields adenylyl phosphoramidate and inorganic phosphate.

Experimental Workflow for Stability Testing

A typical workflow for assessing the stability of AMP-PNP involves sample preparation, stress
testing, and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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